Cas no 104628-37-7 (1-Acridinol,1,2,3,4-tetrahydro-9-[[[4-(trifluoromethyl)phenyl]methyl]amino]-)

• Product Name: 1-Acridinol,1,2,3,4-tetrahydro-9-[[[4-(trifluoromethyl)phenyl]methyl]amino]-
• CAS No: 104628-37-7
• MF: C₂₁H₁₉F₃N₂O
• MW: 372.383575677872
• CID: 199187
• PubChem ID: 3025627
• Update Time: 2025-04-19

1-Acridinol,1,2,3,4-tetrahydro-9-[[[4-(trifluoromethyl)phenyl]methyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 1-Acridinol,1,2,3,4-tetrahydro-9-[[[4-(trifluoromethyl)phenyl]methyl]amino]-
• 9-[[4-(trifluoromethyl)phenyl]methylamino]-1,2,3,4-tetrahydroacridin-1-ol
• CHEMBL299147
• BDBM9377
• 9-({[4-(trifluoromethyl)phenyl]methyl}amino)-1,2,3,4-tetrahydroacridin-1-ol
• 104628-37-7
• DTXSID00909084
• 9-({[4-(Trifluoromethyl)phenyl]methyl}imino)-1,2,3,4,9,10-hexahydroacridin-1-ol
• SCHEMBL9874117
• 1-Acridinol, 1,2,3,4-tetrahydro-9-(((4-(trifluoromethyl)phenyl)methyl)amino)-
• 9-Amino-1 ,2,3,4-tetrahydroacridin-1-ol deriv. 1ee
• 1,2,3,4-Tetrahydro-9-(4-trifluoromethylbenzylamino)acridin-1-ol
• 9-(((4-(Trifluoromethyl)phenyl)methyl)amino)-1,2,3,4-tetrahydro-1-acridinol

• Inchi： 1S/C21H19F3N2O/c22-21(23,24)14-10-8-13(9-11-14)12-25-20-15-4-1-2-5-16(15)26-17-6-3-7-18(27)19(17)20/h1-2,4-5,8-11,18,27H,3,6-7,12H2,(H,25,26)
• InChI Key： OWMWWMZMOLIDRD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CNC1C2C=CC=CC=2N=C2CCCC(C2=1)O)(F)F

Computed Properties

• Exact Mass: 372.14507
• Monoisotopic Mass: 372.144948
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.2
• XLogP3: 4.5

Experimental Properties

• Density: 1.357
• Boiling Point: 515.5°Cat760mmHg
• Flash Point: 265.6°C
• Refractive Index: 1.646
• PSA: 45.15
• LogP: 4.65730